Cas no 865688-87-5 (4-fluoro-2-(piperidine-4-carbonyl)phenol)

• Product Name: 4-fluoro-2-(piperidine-4-carbonyl)phenol
• CAS No: 865688-87-5
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• MDL: MFCD16652242
• CID: 4258209
• PubChem ID: 44669094
• Update Time: 2025-11-01

4-fluoro-2-(piperidine-4-carbonyl)phenol Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-fluoro-2-hydroxyphenyl)-4-piperidinyl-
• 4-fluoro-2-(piperidine-4-carbonyl)phenol
• EN300-241971
• (5-fluoro-2-hydroxyphenyl)-piperidin-4-ylmethanone
• 865688-87-5
• D95585
• AS-70716
• AKOS015957541

• MDL： MFCD16652242
• Inchi： 1S/C12H14FNO2/c13-9-1-2-11(15)10(7-9)12(16)8-3-5-14-6-4-8/h1-2,7-8,14-15H,3-6H2
• InChI Key： ZULBLCPLJYOXEV-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1O)(C1CCNCC1)=O

Computed Properties

• Exact Mass: 223.10085685Da
• Monoisotopic Mass: 223.10085685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-fluoro-2-(piperidine-4-carbonyl)phenol

Introduction to 4-fluoro-2-(piperidine-4-carbonyl)phenol (CAS No. 865688-87-5)

4-fluoro-2-(piperidine-4-carbonyl)phenol, identified by its Chemical Abstracts Service (CAS) number 865688-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a fluoro-substituted aromatic ring coupled with a piperidine moiety, which confers unique biochemical properties and potential therapeutic applications.

The structural features of 4-fluoro-2-(piperidine-4-carbonyl)phenol make it a promising candidate for further investigation in drug discovery. The fluoro group, a common pharmacophore in modern medicinal chemistry, is known to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. In contrast, the piperidine ring is frequently incorporated into bioactive molecules due to its ability to modulate pharmacokinetic profiles and improve solubility. The combination of these structural elements in 4-fluoro-2-(piperidine-4-carbonyl)phenol suggests potential utility in developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies have indicated that molecules containing the fluoro-piperidinephenol scaffold may exhibit inhibitory effects on various enzymatic targets, making them attractive for treating inflammatory diseases, neurological disorders, and infectious diseases. For instance, computational screening has identified derivatives of this class as potential inhibitors of kinases and other enzymes involved in signal transduction pathways.

The synthesis of 4-fluoro-2-(piperidine-4-carbonyl)phenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution for introducing the fluoro group, followed by condensation reactions to form the piperidine-carbonyl linkage. Advances in green chemistry have also influenced synthetic methodologies, promoting the use of catalytic systems and solvent-free conditions to minimize environmental impact.

In vitro studies have begun to explore the pharmacological properties of 4-fluoro-2-(piperidine-4-carbonyl)phenol. Preliminary data suggest that this compound demonstrates moderate binding affinity to certain protein targets, which could translate into therapeutic efficacy. For example, interactions with serine/threonine kinases have been observed, raising interest in its potential as an anti-cancer agent. Additionally, the compound's ability to cross the blood-brain barrier has been evaluated, indicating its feasibility for treating central nervous system disorders.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. The electronic effects of fluorine can modulate both lipophilicity and metabolic stability, critical factors in drug development. In the case of 4-fluoro-2-(piperidine-4-carbonyl)phenol, the presence of fluorine at the 4-position of the aromatic ring is expected to improve binding interactions with biological targets while reducing susceptibility to degradation by cytochrome P450 enzymes.

Future research directions for 4-fluoro-2-(piperidine-4-carbonyl)phenol include structural optimization and preclinical testing. By modifying substituents on the piperidine ring or exploring analogs with different fluoro patterns, researchers aim to enhance potency and selectivity. Collaborative efforts between synthetic chemists and biologists will be essential in validating these findings and advancing towards clinical applications.

The growing emphasis on personalized medicine has also influenced the development of novel compounds like 4-fluoro-2-(piperidine-4-carbonyl)phenol. By leveraging high-throughput screening technologies and genomics data, researchers can identify specific patient populations who may benefit most from such treatments. This approach aligns with broader trends in pharmaceutical innovation, where targeted therapies are designed to address unmet medical needs more effectively.

In conclusion, 4-fluoro-2-(piperidine-4-carbonyl)phenol (CAS No. 865688-87-5) represents a promising chemical entity with potential applications across multiple therapeutic areas. Its unique structural features—combining a fluoro-substituted phenol with a piperidine moiety—offer advantages in terms of metabolic stability and bioactivity. As research progresses, further exploration of this compound's pharmacological profile will be crucial in determining its role in future drug development pipelines.